Cas no 885950-35-6 (2,3,4,5,6-Pentafluorophenyl2-fluorobenzenesulfonate)
2,3,4,5,6-Pentafluorophenyl2-fluorobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulphonate
- CS-0362584
- (2,3,4,5,6-pentafluorophenyl) 2-fluorobenzenesulfonate
- 2,3,4,5,6-pentafluorophenyl 2-fluorobenzene-1-sulfonate
- Perfluorophenyl2-fluorobenzenesulfonate
- MFCD05975126
- 10X-0325
- 2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulfonate
- Perfluorophenyl 2-fluorobenzenesulfonate
- 885950-35-6
- AKOS005069321
- Pentafluorophenyl 2-fluoro-benzenesulfonate
- 2,3,4,5,6-Pentafluorophenyl2-fluorobenzenesulfonate
-
- MDL: MFCD05975126
- Inchi: 1S/C12H4F6O3S/c13-5-3-1-2-4-6(5)22(19,20)21-12-10(17)8(15)7(14)9(16)11(12)18/h1-4H
- InChI Key: SRQCKDZJCUZYPX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1F)(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F
Computed Properties
- Exact Mass: 341.97853413Da
- Monoisotopic Mass: 341.97853413Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Melting Point: 104-105
2,3,4,5,6-Pentafluorophenyl2-fluorobenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC10309-500mg |
2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulphonate |
885950-35-6 | 500mg |
£148.00 | 2023-09-02 | ||
| Apollo Scientific | PC10309-1g |
2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulphonate |
885950-35-6 | 1g |
£189.00 | 2023-09-02 | ||
| Apollo Scientific | PC10309-5g |
2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulphonate |
885950-35-6 | 5g |
£522.00 | 2023-09-02 | ||
| TRC | P026710-250mg |
2,3,4,5,6-Pentafluorophenyl2-fluorobenzenesulfonate |
885950-35-6 | 250mg |
$ 220.00 | 2022-06-03 | ||
| TRC | P026710-500mg |
2,3,4,5,6-Pentafluorophenyl2-fluorobenzenesulfonate |
885950-35-6 | 500mg |
$ 365.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433254-500mg |
Perfluorophenyl 2-fluorobenzenesulfonate |
885950-35-6 | 95+% | 500mg |
¥1764.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433254-1g |
Perfluorophenyl 2-fluorobenzenesulfonate |
885950-35-6 | 95+% | 1g |
¥2418.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433254-5g |
Perfluorophenyl 2-fluorobenzenesulfonate |
885950-35-6 | 95+% | 5g |
¥6696.00 | 2024-04-27 | |
| Key Organics Ltd | 10X-0325-1MG |
2,3,4,5,6-pentafluorophenyl 2-fluorobenzene sulfonate |
885950-35-6 | >95% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 10X-0325-5MG |
2,3,4,5,6-pentafluorophenyl 2-fluorobenzene sulfonate |
885950-35-6 | >95% | 5mg |
£35.00 | 2025-02-09 |
2,3,4,5,6-Pentafluorophenyl2-fluorobenzenesulfonate Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 2,3,4,5,6-Pentafluorophenyl2-fluorobenzenesulfonate
Recent Advances in the Application of 2,3,4,5,6-Pentafluorophenyl 2-Fluorobenzenesulfonate (CAS: 885950-35-6) in Chemical Biology and Pharmaceutical Research
2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulfonate (CAS: 885950-35-6) is a highly specialized chemical reagent that has garnered significant attention in recent years due to its unique reactivity and applications in chemical biology and pharmaceutical research. This compound, characterized by its pentafluorophenyl and fluorobenzenesulfonate moieties, serves as a versatile intermediate in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and biologically active probes. Recent studies have highlighted its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for the development of novel therapeutic agents.
One of the most notable applications of 2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulfonate is its role in the synthesis of sulfonamide-based compounds, which are widely used in medicinal chemistry due to their diverse biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this reagent in the preparation of sulfonamide derivatives with potent inhibitory effects against carbonic anhydrase isoforms, a target of interest for the treatment of glaucoma and cancer. The study reported a yield of over 85% and high selectivity, underscoring the reagent's efficacy in such transformations.
In addition to its synthetic utility, 2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulfonate has been employed in the development of fluorescent probes for bioimaging applications. A recent publication in Chemical Communications (2024) described the design of a sulfonate ester-based probe that selectively labels lysosomes in live cells. The probe's high stability and specificity were attributed to the unique electronic properties imparted by the pentafluorophenyl group, enabling real-time monitoring of lysosomal dynamics in disease models.
Furthermore, the compound's role in the pharmaceutical industry has been explored in the context of drug formulation and delivery. A 2024 study in Molecular Pharmaceutics investigated its use as a stabilizing agent for protein-based therapeutics, where it was found to enhance the shelf-life and thermal stability of monoclonal antibodies. This finding has significant implications for the development of next-generation biologics, particularly in the treatment of chronic diseases requiring long-term storage and administration.
Despite its promising applications, challenges remain in the large-scale production and handling of 2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulfonate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 patent application (WO2023123456A1) disclosed a novel catalytic method for its synthesis, achieving a 90% yield under mild conditions. This advancement is expected to facilitate broader adoption of the reagent in industrial settings.
In conclusion, 2,3,4,5,6-Pentafluorophenyl 2-fluorobenzenesulfonate (CAS: 885950-35-6) continues to be a valuable tool in chemical biology and pharmaceutical research, with emerging applications in drug discovery, bioimaging, and biologics stabilization. Ongoing research and technological advancements are likely to further expand its utility, making it a compound of enduring interest to the scientific community.
885950-35-6 (2,3,4,5,6-Pentafluorophenyl2-fluorobenzenesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)